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Compound of Interest

Compound Name:
1,2-Epoxy-10(14)-

furanogermacren-6-one

Cat. No.: B15591294 Get Quote

In-Depth Technical Guide: 1,2-Epoxy-10(14)-
furanogermacren-6-one
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the sesquiterpene lactone, 1,2-
Epoxy-10(14)-furanogermacren-6-one. It details its chemical identity, including its CAS

number and structure, and summarizes its physicochemical properties. This document also

explores the potential biological activity of this compound, drawing parallels with related

furanogermacrenes and their known effects on cellular pathways. Detailed experimental

protocols for the isolation of similar compounds from their natural sources and for assessing

their cytotoxic effects are provided. Furthermore, this guide visualizes a key signaling pathway

potentially modulated by this class of compounds and outlines a typical experimental workflow

for its investigation.

Chemical Identity and Properties
1,2-Epoxy-10(14)-furanogermacren-6-one is a sesquiterpene lactone, a class of naturally

occurring organic compounds characterized by a 15-carbon skeleton. These compounds are

known for their diverse biological activities.
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Property Value Reference

CAS Number 383368-24-9 [1]

Chemical Formula C₁₅H₁₈O₃ [1]

Molecular Weight 246.3 g/mol [1]

Appearance Oil

Solubility
Chloroform, Dichloromethane,

Ethyl Acetate, DMSO, Acetone
[2]

Storage
2-8°C in a closed container,

away from light and moisture
[2]

Chemical Structure:

The chemical structure of 1,2-Epoxy-10(14)-furanogermacren-6-one is characterized by a

germacrane skeleton containing an epoxide ring, a furan ring, and a ketone group. The

SMILES notation for this structure is CC1CC2C(O2)C(=C)CC3=C(C(=CO3)C)C(=O)C1.

Natural Occurrence
1,2-Epoxy-10(14)-furanogermacren-6-one has been identified as a constituent of the resin of

plants from the Commiphora genus, specifically Commiphora kataf.[3][4] The resins of

Commiphora species are rich sources of terpenoids, including a variety of

furanosesquiterpenes.[3][4]

Potential Biological Activity and Signaling Pathways
While specific biological activity data for 1,2-Epoxy-10(14)-furanogermacren-6-one is limited,

the broader class of sesquiterpene lactones and related furanogermacrenes from Commiphora

have demonstrated a range of biological effects, including anti-inflammatory, antimicrobial, and

anticancer activities.[4]

A closely related isomer, 1,2-epoxyfurano-10(15)-germacren-6-one, has been found to possess

ixodicidal activity against tick larvae.
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3.1. Anticancer Activity and the Cyclin D1/CDK4-Rb Signaling Pathway

Recent studies have highlighted the potential for sesquiterpene lactones to act as inhibitors of

key proteins involved in cell cycle regulation, a critical aspect of cancer development. One of

the most promising targets is the Cyclin D1/CDK4/6-Rb pathway, which governs the transition

from the G1 to the S phase of the cell cycle.[5][6][7]

Dysregulation of this pathway is a common feature in many cancers.[7] The inhibition of the

Cyclin D/CDK4-CDK6 complex prevents the phosphorylation of the retinoblastoma protein

(Rb). This maintains Rb in its active, hypophosphorylated state, where it binds to the E2F

transcription factor, thereby preventing the transcription of genes necessary for DNA synthesis

and cell cycle progression.[5][7] This leads to cell cycle arrest in the G1 phase and can

ultimately induce apoptosis (programmed cell death).

A molecular docking study has shown that other sesquiterpene lactones can bind to and inhibit

the Cyclin D1/CDK4-6 complex, suggesting a potential mechanism of action for 1,2-Epoxy-
10(14)-furanogermacren-6-one.[5][6]
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Figure 1: Potential inhibition of the Cyclin D1/CDK4-Rb signaling pathway by a sesquiterpene
lactone.
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Experimental Protocols
4.1. Isolation from Commiphora Resin

The following is a general protocol for the isolation of furanogermacrenes from Commiphora

resin, based on methodologies described in the literature.
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Figure 2: General workflow for the isolation of 1,2-Epoxy-10(14)-furanogermacren-6-one.
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Methodology:

Extraction: The dried and ground resin is extracted with a suitable organic solvent, such as

hexane or ethyl acetate, at room temperature. The solvent is then evaporated under reduced

pressure to yield a crude extract.

Vacuum Liquid Chromatography (VLC): The crude extract is subjected to VLC on a silica gel

column. Elution is performed with a gradient of solvents, typically starting with a non-polar

solvent like hexane and gradually increasing the polarity with a solvent like ethyl acetate.

Fractions are collected based on their polarity.

Semi-preparative High-Performance Liquid Chromatography (HPLC): Fractions containing

the target compound, as identified by thin-layer chromatography (TLC), are further purified

by semi-preparative HPLC using a silica gel column and an appropriate isocratic or gradient

solvent system.

Structure Elucidation: The structure of the isolated pure compound is confirmed by

spectroscopic methods, including Nuclear Magnetic Resonance (NMR) spectroscopy (¹H,

¹³C, COSY, HMQC, HMBC), Mass Spectrometry (MS), and Infrared (IR) spectroscopy.

4.2. Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric

assay for assessing cell metabolic activity and is widely used to measure cytotoxicity.

Methodology:

Cell Seeding: Cancer cells (e.g., breast cancer cell lines like MCF-7 or MDA-MB-231) are

seeded in a 96-well plate at a predetermined density and allowed to adhere overnight.

Compound Treatment: The cells are treated with various concentrations of 1,2-Epoxy-
10(14)-furanogermacren-6-one (typically in a logarithmic dilution series) and incubated for

a specific period (e.g., 24, 48, or 72 hours). A vehicle control (e.g., DMSO) is also included.

MTT Addition: After the incubation period, the medium is replaced with fresh medium

containing MTT solution (e.g., 0.5 mg/mL) and incubated for 2-4 hours. During this time,

viable cells with active mitochondria will reduce the yellow MTT to a purple formazan.
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Formazan Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO or

an acidic isopropanol solution) is added to dissolve the formazan crystals.

Absorbance Measurement: The absorbance of the solubilized formazan is measured using a

microplate reader at a specific wavelength (typically between 540 and 590 nm).

Data Analysis: The absorbance values are used to calculate the percentage of cell viability

relative to the vehicle control. The IC₅₀ (half-maximal inhibitory concentration) value, which is

the concentration of the compound that inhibits cell growth by 50%, is then determined by

plotting a dose-response curve.

Conclusion
1,2-Epoxy-10(14)-furanogermacren-6-one is a naturally occurring sesquiterpene lactone with

a chemical structure that suggests potential for interesting biological activities. While specific

data for this compound is still emerging, the known activities of related furanogermacrenes and

other sesquiterpene lactones, particularly their ability to modulate cell cycle regulatory

pathways like the Cyclin D1/CDK4-Rb pathway, make it a compelling candidate for further

investigation in drug discovery and development, especially in the area of oncology. The

experimental protocols outlined in this guide provide a solid foundation for researchers to

isolate, identify, and evaluate the biological effects of this and similar natural products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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